Cas no 39022-00-9 (Macedonic acid)

• Product Name: Macedonic acid
• CAS No: 39022-00-9
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 1997603
• PubChem ID: 193076
• Update Time: 2025-10-29

Macedonic acid Chemical and Physical Properties

Names and Identifiers

• Macedonic acid
• 3β,21α-Dihydroxyoleana-11,13(18)-dien-29-oic acid
• (2S,3R,4aS,6aS,6bR,8aR,10S,12aS,12bR)-3,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b-octadecahydropicene-2-carboxylic acid
• (2S,3R,4aS,6aR,6aS,6bR,8aR,10S,12aS)-3,10-dihydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12-dodecahydropicene-2-carboxylic acid
• 39022-00-9
• DTXSID40949404
• 26553-68-4
• 3,19-Dihydroxy-oleana-11,13(18)dien-28-oic acid
• AKOS040763092

• Inchi： 1S/C30H46O4/c1-25(2)20-10-13-30(7)21(27(20,4)12-11-22(25)31)9-8-18-19-16-28(5,24(33)34)23(32)17-26(19,3)14-15-29(18,30)6/h8-9,20-23,31-32H,10-17H2,1-7H3,(H,33,34)/t20-,21+,22-,23+,26-,27-,28-,29+,30+/m0/s1
• InChI Key： QWQDOXKORDLUFG-JKBYBQJKSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)C[C@H]([C@](C(=O)O)(C)CC5=C4C=C[C@@H]32)O)C1(C)C

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 978
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.166
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Macedonic acid

Exploring the Properties and Applications of Macedonic Acid (CAS No. 39022-00-9)

Macedonic acid (CAS No. 39022-00-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This carboxylic acid derivative, often referred to by its CAS number 39022-00-9 in scientific literature, exhibits characteristics that make it valuable for research and industrial use. As interest in sustainable and bio-based chemicals grows, compounds like Macedonic acid are being reevaluated for their versatility and environmental compatibility.

The molecular structure of Macedonic acid contributes to its reactivity and functionality, making it a subject of study in organic synthesis and material science. Researchers are particularly interested in how this compound can be used as a building block for more complex molecules. The CAS 39022-00-9 identifier ensures precise identification across global chemical databases, which is crucial for quality control and regulatory compliance in pharmaceutical and chemical manufacturing.

Recent trends in green chemistry have highlighted the importance of compounds like Macedonic acid that may offer more sustainable alternatives to traditional petrochemical-derived substances. Environmental concerns and the push for circular economies have led to increased searches for "biodegradable carboxylic acids" and "eco-friendly chemical intermediates" - categories where Macedonic acid shows promise. Its potential applications in biodegradable polymers and renewable materials align well with current market demands for sustainable solutions.

In the pharmaceutical sector, the 39022-00-9 compound is being investigated for its potential as a precursor in drug synthesis. The pharmaceutical industry's growing need for novel chemical entities has spurred research into specialized acids like Macedonic acid. Online searches for "pharmaceutical intermediates CAS numbers" and "specialty chemicals for drug development" reflect this heightened interest, positioning Macedonic acid as a compound worth watching in medicinal chemistry.

The analytical characterization of Macedonic acid (CAS 39022-00-9) involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are essential for verifying purity and structure, particularly when the compound is used in sensitive applications. Quality-conscious industries frequently search for "high-purity specialty acids" and "analytically verified chemical compounds," emphasizing the importance of rigorous testing protocols for substances like Macedonic acid.

Industrial applications of Macedonic acid extend to the food and cosmetic industries, where it may serve as a pH adjuster or preservative enhancer. The growing consumer demand for "natural-derived food additives" and "clean-label cosmetic ingredients" has led formulators to examine compounds like Macedonic acid as potential alternatives to synthetic additives. While regulatory approvals vary by region, the versatility of this compound continues to attract attention across multiple sectors.

From a research perspective, the synthesis pathways for Macedonic acid (CAS 39022-00-9) offer interesting possibilities for optimization and scale-up. Chemical engineers searching for "efficient organic acid synthesis methods" or "green chemistry production techniques" may find the case of Macedonic acid particularly instructive. Recent advancements in catalytic processes and biocatalysis could potentially improve the economic viability of producing this specialized compound.

Storage and handling considerations for Macedonic acid follow standard protocols for organic acids, though its specific stability profile warrants careful attention. Laboratories and manufacturing facilities often search for "best practices for carboxylic acid storage" and "chemical compatibility guidelines," reflecting the practical concerns surrounding compounds like 39022-00-9. Proper material safety data sheets and handling procedures are essential for safe utilization in any application.

The commercial availability of Macedonic acid varies by region and supplier, with specialty chemical distributors being the primary sources. Procurement specialists frequently search for "CAS 39022-00-9 suppliers" and "bulk quantities of Macedonic acid," indicating active market interest. Pricing and availability trends for this compound often reflect broader patterns in the specialty chemicals market, including supply chain dynamics and raw material fluctuations.

Future research directions for Macedonic acid may explore its potential in emerging fields such as biodegradable electronics or sustainable packaging. The compound's molecular characteristics suggest possible applications that align with current searches for "green material science innovations" and "bio-based technical solutions." As environmental regulations tighten and consumer preferences shift toward sustainable products, compounds like Macedonic acid may find new relevance in cutting-edge applications.

In conclusion, Macedonic acid (CAS No. 39022-00-9) represents an interesting case study in the evolving landscape of specialty chemicals. Its potential applications span multiple industries, from pharmaceuticals to sustainable materials, making it a compound worth monitoring as research advances and market needs evolve. The growing body of scientific literature and patent activity surrounding this substance suggests that we may see expanded utilization of Macedonic acid in the coming years, particularly in applications that prioritize environmental sustainability and technical performance.